(2-((2-(Methylthio)ethyl)amino)ethyl)diphenylphosphine oxide

• Molecular Formula: C17H22NOPS
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 2-diphenylphosphoryl-N-(2-methylsulfanylethyl)ethanamine
• InChI: InChI=1S/C17H22NOPS/c1-21-15-13-18-12-14-20(19,16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,18H,12-15H2,1H3
• InChI Key: KAWRTSBHIRBPJZ-UHFFFAOYSA-N
• Canonical SMILES: CSCCNCCP(=O)(C1=CC=CC=C1)C2=CC=CC=C2

Description

MFCD32664462 is a chemical compound with unique properties and applications in various scientific fields. It is known for its stability and reactivity, making it a valuable substance in both research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD32664462 involves several steps, typically starting with the preparation of intermediate compounds. The reaction conditions often include specific temperatures, pressures, and the use of catalysts to ensure the desired product is obtained with high purity and yield. Detailed synthetic routes and reaction conditions are crucial for replicating the synthesis in a laboratory setting.

Industrial Production Methods: Industrial production of MFCD32664462 may involve large-scale chemical reactors and continuous processing techniques. These methods are designed to maximize efficiency and minimize waste, ensuring that the compound can be produced in sufficient quantities to meet demand.

Chemical Reactions Analysis

Types of Reactions: MFCD32664462 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties, allowing it to be used in different applications.

Common Reagents and Conditions: Common reagents used in reactions with MFCD32664462 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products: The major products formed from reactions involving MFCD32664462 depend on the specific reagents and conditions used. These products can include derivatives with enhanced properties or new functionalities, expanding the compound’s range of applications.

Scientific Research Applications

MFCD32664462 has a wide range of applications in scientific research, including chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent or catalyst in various reactions. In biology, it may be used in studies involving cellular processes or molecular interactions. In medicine, MFCD32664462 could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications might include its use in the production of materials or as an additive in manufacturing processes.

Mechanism of Action

The mechanism of action of MFCD32664462 involves its interaction with specific molecular targets and pathways These interactions can lead to changes in cellular processes or biochemical reactions, resulting in the compound’s observed effects

Comparison with Similar Compounds

Similar Compounds: Similar compounds to MFCD32664462 include those with comparable structures or reactivity. These compounds may share some properties but differ in specific aspects, such as stability, solubility, or biological activity.

Uniqueness: MFCD32664462 is unique due to its specific combination of properties, making it suitable for particular applications where other compounds may not be as effective. Its stability, reactivity, and versatility set it apart from similar compounds, highlighting its value in scientific research and industrial applications.